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An In-Depth Technical Guide to the Structural and Conformational Analysis of N¹,N¹,N²,N²,2-

Pentamethyl-1,2-propanediamine (CAS 68367-53-3)

Abstract
This technical guide provides a comprehensive framework for the structural and conformational

analysis of CAS 68367-53-3, identified as N¹,N¹,N²,N²,2-pentamethyl-1,2-propanediamine.[1][2]

[3] Due to the limited specific literature on the conformational properties of this sterically

hindered aliphatic diamine, this document outlines a multi-faceted approach leveraging

theoretical principles, advanced spectroscopic techniques, and computational modeling. It is

intended for researchers, chemists, and drug development professionals who require a deep

understanding of molecular geometry and dynamics. The guide details the causality behind

experimental choices, provides step-by-step protocols for key analytical workflows, and

emphasizes the integration of data from various sources to construct a holistic and validated

structural model.
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Introduction: Unveiling the Structure of a Sterically
Hindered Diamine
The compound registered under CAS number 68367-53-3 is N¹,N¹,N²,N²,2-pentamethyl-1,2-

propanediamine, an acyclic aliphatic diamine with the molecular formula C₈H₂₀N₂.[3][4][5] Its

structure is characterized by significant steric hindrance arising from a quaternary carbon atom

substituted with two methyl groups and a tertiary amine, adjacent to another tertiary amine.

This high degree of substitution profoundly influences its chemical reactivity, physical

properties, and, most critically, its conformational landscape.

Understanding the three-dimensional structure and conformational preferences of such

molecules is paramount in various fields, including catalyst design, materials science, and as

building blocks in pharmaceutical synthesis.[6][7] The spatial arrangement of the two basic

nitrogen atoms is dictated by the rotational barriers of the central carbon-carbon and carbon-

nitrogen bonds, which are in turn governed by non-covalent interactions, primarily steric

repulsion.

This guide presents a systematic methodology for a comprehensive structural and

conformational analysis of N¹,N¹,N²,N²,2-pentamethyl-1,2-propanediamine. We will explore a

synergistic combination of experimental techniques—primarily Nuclear Magnetic Resonance

(NMR) spectroscopy and X-ray crystallography—and computational chemistry methods to

elucidate its preferred spatial arrangements in both solution and solid states.

Identifier Value

CAS Number 68367-53-3

IUPAC Name
1-N,1-N,2-N,2-N,2-pentamethylpropane-1,2-

diamine[3]

Molecular Formula C₈H₂₀N₂[3][4][5]

Molecular Weight 144.26 g/mol [3]

Canonical SMILES CC(C)(CN(C)C)N(C)C[3]

InChIKey IHOVNUMTDBCBAJ-UHFFFAOYSA-N[3]
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Theoretical Conformational Landscape
The conformational flexibility of N¹,N¹,N²,N²,2-pentamethyl-1,2-propanediamine is primarily

determined by the rotation around the C1-C2 and C2-N² single bonds. The steric bulk of the

five methyl groups significantly restricts free rotation, leading to a limited number of low-energy

conformers.

The dominant interactions governing conformational preference are:

Torsional Strain: Eclipsing interactions between substituents on adjacent atoms. The

molecule will preferentially adopt staggered conformations (anti or gauche).

Steric Hindrance (van der Waals Repulsion): Repulsive forces between bulky groups. The

gem-dimethyl group on C2 and the dimethylamino groups create significant steric

congestion, disfavoring conformations where these groups are in close proximity.

Based on Newman projections along the C1-C2 bond, the most stable conformer is likely to be

one where the bulky dimethylamino groups and the gem-dimethyl groups are positioned to

minimize steric clash, likely in a staggered arrangement.

Caption: Workflow for NMR-based conformational analysis.

Single-Crystal X-ray Crystallography
X-ray crystallography provides an unambiguous determination of the molecular structure in the

solid state. [8][9]This technique would reveal precise bond lengths, bond angles, and dihedral

angles, representing the conformation adopted within the crystal lattice.

Challenges and Considerations:

Crystallization: As a flexible, non-polar molecule, inducing crystallization can be challenging.

A systematic screening of solvents and crystallization conditions (e.g., slow evaporation,

vapor diffusion) would be necessary.

Solid vs. Solution State: The conformation observed in the crystal may not be the lowest

energy conformation in solution, as crystal packing forces can influence the molecular
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geometry. However, it provides an invaluable, experimentally determined structure to

benchmark computational models.

Experimental Protocol: Single-Crystal X-ray Diffraction

Crystal Growth: Screen for crystallization conditions using various solvents (e.g., hexane,

ether, acetonitrile) and techniques.

Crystal Mounting: Select a high-quality single crystal and mount it on a goniometer head.

Data Collection: Place the crystal in a diffractometer and expose it to a monochromatic X-ray

beam. [8]The diffracted X-rays are recorded by a detector as the crystal is rotated.

Structure Solution: The diffraction pattern is processed to determine the unit cell dimensions

and space group. The electron density map is then calculated, from which atomic positions

are determined.

Structure Refinement: The atomic model is refined against the experimental data to yield the

final, high-resolution crystal structure.
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X-ray Crystallography Workflow
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Caption: Workflow for single-crystal X-ray diffraction analysis.

Computational Chemistry Approaches
Computational methods are essential for exploring the full potential energy surface of a flexible

molecule and for complementing experimental data. [4][10]

Molecular Mechanics (MM) Conformational Search
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The first step is a broad exploration of the conformational space using molecular mechanics,

which is computationally inexpensive.

Force Field Selection: Choose a suitable force field (e.g., MMFF94 or OPLS) that is well-

parameterized for aliphatic amines.

Conformational Search: Perform a systematic or stochastic search by rotating the key

dihedral angles (C1-C2, C2-N²) to generate thousands of possible conformations.

Energy Minimization: Each generated conformation is subjected to energy minimization to

find the nearest local energy minimum.

Clustering and Ranking: The resulting conformers are clustered based on their geometry and

ranked by their relative energies. This provides a set of plausible low-energy candidate

structures.

Quantum Mechanics (QM) Optimization and Validation
The low-energy conformers identified by molecular mechanics are then subjected to more

accurate, but computationally intensive, quantum mechanics calculations.

Geometry Optimization: The geometry of each candidate conformer is re-optimized using a

higher level of theory, typically Density Functional Theory (DFT) with a suitable basis set

(e.g., B3LYP/6-31G*). This provides more accurate geometries and relative energies.

Frequency Calculation: A frequency calculation is performed to confirm that the optimized

structures are true energy minima (i.e., have no imaginary frequencies) and to obtain

thermodynamic data (e.g., Gibbs free energy).

Property Prediction: NMR chemical shifts and coupling constants can be calculated for the

lowest-energy conformers. These predicted values can be directly compared with the

experimental NMR data to validate the computational model and identify the most probable

solution-state conformer(s).
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Computational Analysis Workflow
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Caption: Workflow for a combined MM and QM computational analysis.

Integrated Structural Analysis: Synthesizing the
Data
The most robust understanding of the structure of N¹,N¹,N²,N²,2-pentamethyl-1,2-

propanediamine comes from integrating the results from all methodologies.
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The solid-state structure from X-ray crystallography provides a highly accurate geometric

benchmark.

The solution-state data from NMR spectroscopy, particularly NOE distance restraints and VT

measurements, reveals the dynamic behavior and average conformation in solution.

Computational models bridge the gap between the two, allowing for the energy ranking of all

possible conformers and providing a theoretical basis for the experimentally observed

structures.

A successful analysis would demonstrate consistency between the datasets. For instance, the

major conformer in solution, as determined by NMR, should correspond to one of the low-

energy structures predicted by QM calculations. Any discrepancies, such as a significant

difference between the solid-state and solution-state conformations, would be equally insightful,

highlighting the influence of intermolecular forces on the molecule's structure.

Conclusion
The structural and conformational analysis of a sterically hindered, flexible molecule like

N¹,N¹,N²,N²,2-pentamethyl-1,2-propanediamine (CAS 68367-53-3) requires a rigorous and

integrated approach. A simple application of a single technique is insufficient to capture the full

picture of its molecular dynamics. By combining the precise, static picture from X-ray

crystallography with the dynamic, solution-phase information from advanced NMR techniques,

and underpinning both with the theoretical and predictive power of computational chemistry, a

complete and validated model of its structure and conformational behavior can be achieved.

This guide provides the strategic framework and methodological details necessary for

researchers to undertake such a comprehensive analysis.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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